Cas no 4654-29-9 (2-methylbutyl cinnamate)
2-methylbutyl cinnamate structure
Product Name:2-methylbutyl cinnamate
CAS No:4654-29-9
MF:C14H18O2
MW:218.291524410248
CID:930424
PubChem ID:107318
Update Time:2025-04-19
2-methylbutyl cinnamate Chemical and Physical Properties
Names and Identifiers
-
- 2-methylbutyl cinnamate
- 2-methylbutyl (E)-3-phenylprop-2-enoate
- 4654-29-9
- DTXSID00863430
- SEGJDCGIQJESDC-UHFFFAOYSA-N
- DB-251605
-
- Inchi: 1S/C14H18O2/c1-3-12(2)11-16-14(15)10-9-13-7-5-4-6-8-13/h4-10,12H,3,11H2,1-2H3
- InChI Key: SEGJDCGIQJESDC-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CC=CC=1)=O)CC(C)CC
Computed Properties
- Exact Mass: 218.13074
- Monoisotopic Mass: 218.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 1.006
- Boiling Point: 313.2°C at 760 mmHg
- Flash Point: 165.2°C
- Refractive Index: 1.53
- PSA: 26.3
- LogP: 3.28910
2-methylbutyl cinnamate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4654-29-9 (2-methylbutyl cinnamate) Related Products
- 7778-83-8(Propyl cinnamate)
- 7779-65-9(Isopentyl cinnamate)
- 123248-21-5((e)-3-p-tolyl-acrylic acid butyl ester)
- 3487-99-8(Pentyl cinnamate)
- 122-67-8(2-Propenoic acid, 3-phenyl-, 2-methylpropyl ester)
- 10032-08-3(Heptyl cinnamate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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